2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide

• IUPAC Name: 2-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-phenylbenzamide
• InChI: InChI=1S/C21H14ClN3O2/c22-18-13-7-6-12-17(18)19-24-21(27-25-19)16-11-5-4-10-15(16)20(26)23-14-8-2-1-3-9-14/h1-13H,(H,23,26)
• InChI Key: QJLATPWVNJXHES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4Cl
• Molecular Formula: C21H14ClN3O2
• Molecular Weight: 375.8 g/mol

Description

2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide, also known as CPOP, is a chemical compound that has gained interest in the scientific community due to its potential use in various research applications.

Scientific Research Applications

2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide has been found to have various research applications, including its use as a fluorescent probe for the detection of nitric oxide in biological systems. It has also been used as a tool for studying the role of nitric oxide in various physiological and pathological processes, such as inflammation and cancer.

Mechanism of Action

2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide works by binding to nitric oxide and forming a fluorescent complex, which can be detected and measured. It has been found to have high selectivity and sensitivity for nitric oxide, making it a valuable tool for studying its role in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not interfere with cellular function, making it a safe and reliable tool for studying nitric oxide. It has also been found to have high stability and a long fluorescence lifetime, allowing for accurate and reliable measurements.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide is its high selectivity and sensitivity for nitric oxide, making it a valuable tool for studying its role in biological systems. It is also safe and reliable, with minimal toxicity and no interference with cellular function. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the use of 2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide in scientific research. One potential application is its use in studying the role of nitric oxide in neurodegenerative diseases, such as Alzheimer's and Parkinson's. It could also be used to study the effects of nitric oxide on cardiovascular function and in the development of new therapies for cardiovascular disease. Additionally, further research could be done to improve the solubility of this compound in aqueous solutions, making it more versatile and useful in a wider range of experimental settings.
In conclusion, this compound is a valuable tool for studying the role of nitric oxide in biological systems. Its high selectivity and sensitivity, combined with its safety and reliability, make it a valuable asset in scientific research. With further research and development, it has the potential to be used in a wide range of applications, from studying neurodegenerative diseases to developing new therapies for cardiovascular disease.

Synthesis Methods

2-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide can be synthesized through a multistep process involving the reaction of 2-chlorobenzoyl chloride with 3-amino-5-phenyl-1,2,4-oxadiazole, followed by the reaction of the resulting product with N-phenylbenzamide. The final product is obtained through purification and isolation techniques.